2-Thiopheneacrylonitrile

• Molecular Formula: C7H5NS
• Molecular Weight: 135.19 g/mol
• IUPAC Name: 3-thiophen-2-ylprop-2-enenitrile
• InChI: InChI=1S/C7H5NS/c8-5-1-3-7-4-2-6-9-7/h1-4,6H
• InChI Key: CONLQGNBFRQUBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C=CC#N

Description

2-Thiopheneacrylonitrile is a useful research compound. Its molecular formula is C7H5NS and its molecular weight is 135.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Thiopheneacrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Thiopheneacrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

β-(Thien-2-yl) acrylamide (5.2 g.) was mixed with sodium metabisulphite (12.9 g.) and heated with phosphoryl chloride (2.4 ml.) on a steam bath. After 1 hr., more phosphoryl chloride (10 ml.) was added and the mixture heated for a further 3.5 hrs. The mixture was cooled in an ice-bath and iced water cautiously added. The mixture was extracted into chloroform and the chloroform layer was washed with saturated sodium hydrogen carbonate solution, dried over sodium sulphate, and evaporated in vacuo to a brown oil. Distillation gave β-(thien-2 -yl) acrylonitrile, 1.50 g. (33%), b.p. 82- 86° /0.5 mm., λmax. (EtOH) 306 nm, (ε 18600).